Cas no 7271-45-6 (5-Ethyl-1H-1,2,4-triazole-3-thiol)

• Product Name: 5-Ethyl-1H-1,2,4-triazole-3-thiol
• CAS No: 7271-45-6
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD01806883
• CID: 543527
• PubChem ID: 7783984
• Update Time: 2025-04-19

5-Ethyl-1H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-ethyl-1,2-dihydro-
• 5-Ethyl-1H-1,2,4-triazole-3-thiol
• 5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
• 2-mercapto-5-ethyl-1,3,4-triazole
• 3-Ethyl-5-mercapto-1,2,4-triazol
• 3-Ethyl-5-mercapto-4H-triazol
• 5-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
• AC1OT6WX
• AC1Q2U83
• CHEMBL1935506
• SBB024810
• SureCN2664253
• SureCN2994618
• SureCN5470648
• T5630463
• 5-ethyl-1,2-dihydro-1,2,4-triazole-3-thione
• 7271-45-6
• MFCD01806883
• 5-ethyl-1H-1,3,4-triazole-2-thione
• DTXSID30428930
• SCHEMBL15597615
• AKOS023362060
• LS-03859
• SCHEMBL2257988
• 5-ethyl-2,3-dihydro-1H-1,2,4-triazole-3-thione
• AKOS001295411
• FT-0683558
• EN300-25560
• AKOS000276613
• F87573
• Z55982179
• A866217
• 3-ethyl-1,2,4-triazole-5-thiol
• AKOS005173621
• 5-ethyl-4H-1,2,4-triazole-3-thiol, AldrichCPR
• QKCNMYZGZIKYHA-UHFFFAOYSA-N
• 1H-1,2,4-triazole-3-thiol, 5-ethyl-
• ALBB-012339
• STK346850
• 3H-1,2,4-Triazole-3-thione,5-ethyl-1,2-dihydro-(9CI)

• MDL： MFCD01806883
• Inchi： 1S/C4H7N3S/c1-2-3-5-4(8)7-6-3/h2H2,1H3,(H2,5,6,7,8)
• InChI Key： QKCNMYZGZIKYHA-UHFFFAOYSA-N
• SMILES： S=C1N=C(CC)NN1

Computed Properties

• Exact Mass: 129.03621
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 36.42

5-Ethyl-1H-1,2,4-triazole-3-thiol Security Information

• HazardClass：IRRITANT